5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95%
Overview
Description
5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid (5-Cl-3-FMPB) is a synthetic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 229.58 g/mol and a melting point of 80-83°C. 5-Cl-3-FMPB has been used in a variety of laboratory experiments, including drug development, organic synthesis, and biochemistry.
Mechanism of Action
The mechanism of action of 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2) activity, which is involved in the synthesis of prostaglandins. Prostaglandins are hormones that regulate inflammation, pain, and other physiological processes. By inhibiting the activity of COX-2, 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% may be able to reduce inflammation and pain.
Biochemical and Physiological Effects
5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain, as well as to have anti-cancer and anti-inflammatory properties. In addition, 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been found to have antioxidant and anti-allergic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% in laboratory experiments is its cost-effectiveness. It is relatively inexpensive to synthesize and can be used in a variety of applications. However, there are some limitations to using 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not as potent as other compounds, such as aspirin, and may not be suitable for use in some experiments.
Future Directions
There are a number of potential future directions for the use of 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% in scientific research. One potential direction is the development of new drugs based on the compound. 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used as a starting point for the synthesis of new drugs that target specific diseases or conditions. In addition, 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used in the synthesis of new organic compounds, such as amino acids and peptides. Finally, 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% could be used in the development of new therapeutic agents that target specific biochemical and physiological processes.
Synthesis Methods
5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% can be synthesized from the reaction of 2-fluoro-5-methylbenzoic acid with thionyl chloride in anhydrous dichloromethane. This reaction produces the intermediate 2-chloro-5-fluoromethyl benzoic acid, which is then reacted with sodium hydroxide to form 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95%. This method is simple and cost-effective, making it suitable for use in a variety of laboratory experiments.
Scientific Research Applications
5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including drug development and organic synthesis. In drug development, 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been used as a substrate for the synthesis of various drugs, including anti-cancer agents and anti-inflammatory agents. In organic synthesis, 5-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95% has been used as a reagent in the synthesis of various organic compounds, such as amino acids and peptides.
properties
IUPAC Name |
3-chloro-5-(2-fluoro-5-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO2/c1-8-2-3-13(16)12(4-8)9-5-10(14(17)18)7-11(15)6-9/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLPHUMMAKAZKSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C2=CC(=CC(=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40689232 |
Source
|
| Record name | 5-Chloro-2'-fluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261892-92-5 |
Source
|
| Record name | 5-Chloro-2'-fluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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